1-(3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-3-phenoxypropan-2-ol

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 1-(3-benzyl-2-iminobenzimidazol-1-yl)-3-phenoxypropan-2-ol
• InChI: InChI=1S/C23H23N3O2/c24-23-25(15-18-9-3-1-4-10-18)21-13-7-8-14-22(21)26(23)16-19(27)17-28-20-11-5-2-6-12-20/h1-14,19,24,27H,15-17H2
• InChI Key: YLKDCSKJNOKCGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N(C2=N)CC(COC4=CC=CC=C4)O

Description

1-(3-Benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-3-phenoxypropan-2-ol (hereafter referred to as the target compound) is a benzimidazole-derived molecule characterized by a benzyl group at position 3 of the benzimidazole core, an imino group at position 2, and a phenoxypropan-2-ol side chain (Fig. 1). This compound was synthesized and characterized as part of a series of small-molecule derivatives designed for structure-activity relationship (SAR) studies . The target compound (designated as Compound 5 in ) was sourced from InterBioScreen and subjected to LCMS analysis, confirming a purity >98% and a molecular ion peak at m/z = 406 [M+H]⁺ .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The target compound belongs to a broader class of benzimidazole derivatives with modifications to the benzyl or phenoxy substituents. Below is a systematic comparison with key analogs (Table 1):

Table 1: Structural and Physicochemical Comparison of Benzimidazole Derivatives

Compound ID/Name	Substituents (R₁, R₂)	LCMS Data (m/z)	Retention Time (min)	Purity (%)	Source/Ref.
Target compound: 1-(3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-3-phenoxypropan-2-ol	R₁ = benzyl; R₂ = phenyl	406 [M+H]⁺	1.05	>98	InterBioScreen
Compound 22: 1-(3-(4-Chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-3-phenoxypropan-2-ol	R₁ = 4-chlorobenzyl; R₂ = phenyl	440 [M+H]⁺	N/A	>98	Synthetic
Compound 23: 1-(3-(4-Chlorobenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-3-(4-chlorophenoxy)propan-2-ol	R₁ = 4-chlorobenzyl; R₂ = 4-chlorophenyl	474 [M+H]⁺	N/A	>98	Synthetic
Compound 7: 1-(3-Benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-3-(3,5-difluorophenoxy)propan-2-ol	R₁ = benzyl; R₂ = 3,5-difluorophenyl	410 [M+H]⁺	1.05	>98	LCMS
Compound 9: 1-(3-Benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)-3-morpholinopropan-2-ol	R₂ = morpholine	367 [M+H]⁺	0.67	>98	LCMS

Key Observations

Fluorine substituents (Compound 7) reduce basicity and may improve metabolic stability . Morpholine substitution (Compound 9) introduces a polar moiety, likely improving aqueous solubility but reducing logP values .

Biological Activity Trends: While direct activity data for the target compound are unavailable, analogs like VU573 (a structurally distinct benzimidazole) exhibit selective inhibition of Kir1.1 channels (IC₅₀ = 1.9 µM) . The target compound’s benzyl-phenoxy scaffold may similarly modulate ion channels or GPCRs, as seen in related multitarget ligands (e.g., D2AAK4, ).

Synthetic Accessibility :

• The target compound and its analogs were synthesized via nucleophilic substitution or coupling reactions, with LCMS confirming high purity (>98%) across derivatives .

Structure-Activity Relationship (SAR) Insights

• Benzyl Group Modifications: 4-Chlorobenzyl (Compound 22) may enhance hydrophobic interactions in binding pockets, as seen in antimicrobial analogs (e.g., 1-((2,4-dichlorophenethyl)amino)-3-phenoxypropan-2-ol, which disrupts bacterial membranes) . Unsubstituted benzyl (target compound) offers a balance between lipophilicity and steric bulk, favoring broad-spectrum activity .
• Phenoxy Chain Variations: Electron-withdrawing groups (e.g., 4-chloro in Compound 23) could stabilize charge-transfer interactions, while electron-donating groups (e.g., methoxy in ’s Compound 21) may alter binding kinetics .